5-ethoxy-1-methyl-3-(2-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-ethoxy-1-methyl-3-[(2-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H19N3O3/c1-4-24-14-9-10-19-16-15(14)17(22)21(18(23)20(16)3)11-13-8-6-5-7-12(13)2/h5-10H,4,11H2,1-3H3
• InChI Key: QPPZIPBUOACJPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC3=CC=CC=C3C)C
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

Methods were developed for the synthesis of new pyrido [2,3- d ]pyrimidine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido [2,3- d ]pyrimidin-5-one derivatives. In the presence of an activated CH 2 group (e.g., PhCH 2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido [2,3- d ]pyrimidin-7-one derivatives.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Heterocyclic Compounds : This compound has been used as an intermediate in the synthesis of various heterocyclic compounds such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have shown potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Structural and Spectral Analysis : Novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives have been synthesized and characterized using spectral techniques like NMR, UV-visible, and FT-IR spectroscopy. These studies contribute to understanding the molecular structure and properties of related compounds (Ashraf et al., 2019).

Molecular and Computational Studies

• Vibrational Wavenumbers and Molecular Structure : The compound has been studied for its molecular structure and vibrational wavenumbers using DFT level theoretical calculations. Such studies are important for understanding the electronic properties and potential applications in materials science (Al-Abdullah et al., 2014).
• Nonlinear Optical Properties : Investigations into the third-order nonlinear optical properties of related styryl dyes, which are crucial for developing nonlinear optical materials for device applications, have been conducted (Shettigar et al., 2009).

Potential Therapeutic Applications

• Antiviral Activity : Certain analogues of this compound have shown potent and selective activity against various strains of HIV-1, highlighting its potential use in antiviral therapies (Loksha et al., 2014).

Methodologies in Organic Synthesis

• Synthesis of Pyrimidines : The compound has been used in the synthesis of pyrido[2,3-d]pyrimidinones, showcasing its utility in organic synthesis methodologies (Quiroga et al., 1997).
• Functionalized Nucleosides Synthesis : It has been involved in the syntheses of nucleosides, demonstrating its role in the development of new pharmaceutical compounds (Cavalli et al., 2022).